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Compound of Interest

Compound Name:
N-(2,6-Dichlorophenyl)anthranilic

acid

Cat. No.: B028810 Get Quote

An In-depth Technical Guide to 2-((2,6-dichlorophenyl)amino)benzoic acid

This technical guide provides a comprehensive overview of N-(2,6-Dichlorophenyl)anthranilic
acid, including its chemical identity, synthesis, and biological relevance. The content is tailored

for researchers, scientists, and professionals in drug development.

Chemical Identity
The IUPAC name for N-(2,6-Dichlorophenyl)anthranilic acid is 2-((2,6-

dichlorophenyl)amino)benzoic acid.[1][2][3] It is also known by several synonyms, including N-

(2,6-dichloroanilino)benzoic acid and is recognized as a metabolite of the widely used

nonsteroidal anti-inflammatory drug (NSAID), diclofenac, often referred to as Diclofenac

Carboxylic Acid.[1][3][4]
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Identifier Value

IUPAC Name 2-((2,6-dichlorophenyl)amino)benzoic acid

CAS Number 13625-57-5

Molecular Formula C13H9Cl2NO2

Molecular Weight 282.12 g/mol [1][2]

Canonical SMILES
C1=CC=C(C(=C1)C(=O)O)NC2=C(C=CC=C2Cl

)Cl
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Synthesis Protocols
The synthesis of 2-((2,6-dichlorophenyl)amino)benzoic acid is a key process in the production

of related pharmaceutical compounds. One common laboratory-scale method involves the

reaction of 2,6-dichloroaniline with a suitable benzoic acid derivative. A general workflow for its

synthesis is outlined below.
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Starting Materials

Reaction Conditions Product

2,6-Dichloroaniline

Ullmann Condensation

2-Chlorobenzoic Acid

Sodium Hydroxide

Copper Catalyst

Heating N-(2,6-Dichlorophenyl)anthranilic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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